Cas no 190328-43-9 (kaempferol 3-O-(6-O-caffeoyl)-beta-glucoside)

kaempferol 3-O-(6-O-caffeoyl)-beta-glucoside structure
190328-43-9 structure
Product Name:kaempferol 3-O-(6-O-caffeoyl)-beta-glucoside
CAS No:190328-43-9
MF:C30H26O14
MW:610.519050121307
CID:1998594
PubChem ID:15516397
Update Time:2025-04-21

kaempferol 3-O-(6-O-caffeoyl)-beta-glucoside Chemical and Physical Properties

Names and Identifiers

    • kaempferol 3-O-(6-O-caffeoyl)-beta-glucoside
    • kaempferol-3-O-(6"-O-E-p-coumaroyl)-beta-D-glucopyranoside
    • DTXSID501101359
    • 190328-43-9
    • 3-[[6-O-[(2E)-3-(3,4-Dihydroxyphenyl)-1-oxo-2-propen-1-yl]-beta-D-glucopyranosyl]oxy]-5,7-dihydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
    • CHEMBL2071308
    • 3-[[6-O-[(2E)-3-(3,4-Dihydroxyphenyl)-1-oxo-2-propenyl]-beta-D-glucopyranosyl]oxy]-5,7-dihydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
    • 3-[[6-O-[(2E)-3-(3,4-Dihydroxyphenyl)-1-oxo-2-propen-1-yl]-I(2)-D-glucopyranosyl]oxy]-5,7-dihydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
    • 3-((6-O-((2E)-3-(3,4-Dihydroxyphenyl)-1-oxo-2-propen-1-yl)-beta-D-glucopyranosyl)oxy)-5,7-dihydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
    • Inchi: 1S/C30H26O14/c31-15-5-3-14(4-6-15)28-29(25(38)23-19(35)10-16(32)11-20(23)42-28)44-30-27(40)26(39)24(37)21(43-30)12-41-22(36)8-2-13-1-7-17(33)18(34)9-13/h1-11,21,24,26-27,30-35,37,39-40H,12H2/b8-2+/t21-,24-,26+,27-,30+/m1/s1
    • InChI Key: GZORMMCZSCNNCI-QPFSIERHSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(/C=C/C1C=CC(=C(C=1)O)O)=O)O)O)O)OC1C(C2C(=CC(=CC=2OC=1C1C=CC(=CC=1)O)O)O)=O

Computed Properties

  • Exact Mass: 610.13225550g/mol
  • Monoisotopic Mass: 610.13225550g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 8
  • Complexity: 1090
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 233Ų
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